Cas no 4395-92-0 (2-[4-(propan-2-yl)phenyl]acetaldehyde)

2-[4-(propan-2-yl)phenyl]acetaldehyde Properties

Names and Identifiers

• 4-ISOPROPYL PHENYLACETALDEHYDE
• (4-Isopropylphenyl)acetaldehyde
• 4-isopropyl phenylacetaldehyde
• (4-Isopropyl-phenyl)-acetaldehyd
• (4-isopropyl-phenyl)-ethanal
• 2-[4-(1-methylethyl)phenyl]-ethanal
• 4-isopropyl-1-benzeneacetaldehyde
• Benzeneacetaldehyde, 4-(1-methylethyl)-
• Cortexal
• Cuminic acetaldehyde
• Cumyl acetaldehyde
• FEMA No. 2954
• Isopropylphenylacetaldehyde, p-
• para-isopropyl phenylacetaldehyde
• P-Cymene-7-carboxaldehyde
• p-isopropyl phenylacetaldehyde
• (p-isopropylphenyl)-acetaldehyd
• benzeneacetaldehyde, 4-(1-methylethyl)4-(1-methylethyl)-benzeneacetaldehyd
• 2-[4-(propan-2-yl)phenyl]acetaldehyde
• BRN 2246668
• 4-(1-Methylethyl)benzeneacetaldehyde
• CHEBI:197242
• SCHEMBL407257
• EINECS 224-522-5
• cumin acetaldehyde
• HOMO CUMINIC ALDEHYDE 50
• 4-(1-Methylethyl)benzene acetaldehyde
• 5KQW56W3YJ
• 2-(4-(propan-2-yl)phenyl)acetaldehyde
• p-Cymene-7-carboxaldehyde, 8CI
• 4-ISOPROPYLPHENYLACETALDEHYDE
• 4-(1-Methylethyl)benzeneacetaldehyde, 9CI
• 4-07-00-00747 (Beilstein Handbook Reference)
• DTXCID0030669
• (p-isopropylphenyl)-Acetaldehyde
• DB-340326
• 2-(4-propan-2-ylphenyl)acetaldehyde
• Acetaldehyde, (p-isopropylphenyl)-
• AKOS012096509
• P-ISOPROPYLPHENYLACETALDEHYDE [FHFI]
• Homocuminic aldehyde
• UNII-5KQW56W3YJ
• A1-15692
• NS00012767
• m-cymene-7-carboxaldehyde
• Q27262490
• 4395-92-0
• Cumylacetaldehyde
• 2-(4-isopropylphenyl)acetaldehyde
• p-i-propylphenylacetaldehyde
• EN300-120468
• Z1020792742
• HOMOCUMINICALDEHYDE50
• 4-(1-Methylethyl)-Benzeneacetaldehyde
• BS-16841
• FEMA 2954
• p-Isopropylphenylacetaldehyde
• +Expand

• MDL： MFCD00217008
• InChIKey： FSKGFRBHGXIDSA-UHFFFAOYSA-N
• Inchi： 1S/C11H14O/c1-9(2)11-5-3-10(4-6-11)7-8-12/h3-6,8-9H,7H2,1-2H3
• SMILES： CC(C)C1=CC=C(C=C1)CC=O

Computed Properties

• Exact Mass: 162.10452
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 162.104465066g/mol
• Heavy Atom Count: 12
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• Refractive Index: 1.5400 (estimate)
• Boiling Point: 248.94°C (rough estimate)
• FEMA: 2954 | P-ISOPROPYL PHENYLACETALDEHYDE
• Density: 0.9411 (rough estimate)